Cas no 2171903-45-8 (1-(1-aminocyclohexyl)-4,4-dimethylcycloheptan-1-ol)

• Product Name: 1-(1-aminocyclohexyl)-4,4-dimethylcycloheptan-1-ol
• CAS No: 2171903-45-8
• MF: C₁₅H₂₉NO
• MW: 239.396864652634
• CID: 6324385
• PubChem ID: 165588077
• Update Time: 2025-05-30

1-(1-aminocyclohexyl)-4,4-dimethylcycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-aminocyclohexyl)-4,4-dimethylcycloheptan-1-ol
• EN300-1644356
• 2171903-45-8

• Inchi： 1S/C15H29NO/c1-13(2)7-6-10-15(17,12-11-13)14(16)8-4-3-5-9-14/h17H,3-12,16H2,1-2H3
• InChI Key： WTRMHLDKOFBPPH-UHFFFAOYSA-N
• SMILES： OC1(CCCC(C)(C)CC1)C1(CCCCC1)N

Computed Properties

• Exact Mass: 239.224914549g/mol
• Monoisotopic Mass: 239.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(1-aminocyclohexyl)-4,4-dimethylcycloheptan-1-ol

1-(1-Aminocyclohexyl)-4,4-Dimethylcycloheptan-1-ol (CAS No. 2171903-45-8): A Comprehensive Overview

1-(1-Aminocyclohexyl)-4,4-dimethylcycloheptan-1-ol (CAS No. 2171903-45-8) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal research. This compound, characterized by its unique cyclohexyl and cycloheptyl moieties, exhibits a range of potential applications, particularly in the development of new pharmaceuticals and therapeutic agents. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings associated with this compound.

Chemical Structure and Properties

The molecular formula of 1-(1-aminocyclohexyl)-4,4-dimethylcycloheptan-1-ol is C₁₅H₂₇NO. The compound features a cyclohexane ring with an amino group attached at the 1-position and a cycloheptane ring with two methyl groups at the 4-position and a hydroxyl group at the 1-position. This unique structural arrangement imparts specific physical and chemical properties to the molecule. The presence of the amino group makes it highly reactive in various chemical reactions, while the hydroxyl group contributes to its solubility in polar solvents.

The compound has a molecular weight of approximately 233.38 g/mol. It is typically synthesized through multi-step processes involving the formation of the cyclohexylamine derivative and subsequent coupling with a suitably functionalized cycloheptane derivative. The exact synthetic route can vary depending on the desired purity and yield, but common methods include palladium-catalyzed cross-coupling reactions and Grignard reactions.

Synthesis Methods

The synthesis of 1-(1-aminocyclohexyl)-4,4-dimethylcycloheptan-1-ol involves several key steps. One widely used method begins with the preparation of 1-amino-cyclohexane through the reduction of cyclohexanone followed by amination. The resulting amino compound is then coupled with a suitably protected 4,4-dimethylcycloheptanone using a palladium catalyst to form the desired product. The final step involves deprotection to reveal the hydroxyl group.

An alternative approach involves the use of Grignard reagents to form the cycloheptane ring. In this method, a Grignard reagent derived from an appropriate alkyl halide is reacted with a ketone or aldehyde to form the alcohol intermediate, which is then functionalized to introduce the amino group.

Biological Activities and Applications

1-(1-Aminocyclohexyl)-4,4-dimethylcycloheptan-1-ol has shown promising biological activities in various preclinical studies. One notable application is its potential as an anti-inflammatory agent. Recent research has demonstrated that this compound can effectively inhibit pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential use in treating inflammatory diseases such as arthritis and colitis.

In addition to its anti-inflammatory properties, 1-(1-aminocyclohexyl)-4,4-dimethylcycloheptan-1-ol has also been investigated for its neuroprotective effects. Studies have shown that it can reduce oxidative stress and protect neurons from damage induced by neurotoxic agents such as glutamate and β-amyloid peptides. These findings indicate its potential utility in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 1-(1-aminocyclohexyl)-4,4-dimethylcycloheptan-1-ol into clinical trials. Several Phase I trials are currently underway to evaluate its safety and pharmacokinetic properties in humans. Preliminary data suggest that the compound is well-tolerated at therapeutic doses with minimal side effects.

If these trials are successful, further Phase II and III trials will be conducted to assess its efficacy in treating specific conditions such as inflammatory diseases and neurodegenerative disorders. The unique combination of anti-inflammatory and neuroprotective properties makes it an attractive candidate for developing novel therapeutic strategies.

Conclusion

1-(1-Aminocyclohexyl)-4,4-dimethylcycloheptan-1-ol (CAS No. 2171903-45-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers specific biological activities that make it an attractive candidate for developing new therapeutic agents. Ongoing clinical trials will provide crucial insights into its safety and efficacy, paving the way for future advancements in drug development.